Cas no 50491-29-7 (methyl 4,5-dihydro-1,2-oxazole-3-carboxylate)

methyl 4,5-dihydro-1,2-oxazole-3-carboxylate structure

50491-29-7 structure

Product Name:methyl 4,5-dihydro-1,2-oxazole-3-carboxylate

CAS No:50491-29-7

MF:C₅H₇NO₃

MW:129.113981485367

CID:933791

PubChem ID:14792998

Update Time:2025-04-19

methyl 4,5-dihydro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI)
- methyl 4,5-dihydro-1,2-oxazole-3-carboxylate
- DTXSID30564084
- EN300-154963
- methyl 4,5-dihydroisoxazole-3-carboxylate
- 3-carbomethoxyisoxazoline
- 50491-29-7
- Inchi： 1S/C5H7NO3/c1-8-5(7)4-2-3-9-6-4/h2-3H2,1H3
- InChI Key： XZMJVQNJQBNDDI-UHFFFAOYSA-N
- SMILES： O1CCC(C(=O)OC)=N1

Computed Properties

Exact Mass: 129.042593085g/mol
Monoisotopic Mass: 129.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 47.9Å²

methyl 4,5-dihydro-1,2-oxazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-154963-0.05g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	0.05g	$196.0	2023-02-14
Enamine	EN300-154963-0.1g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	0.1g	$293.0	2023-02-14
Enamine	EN300-154963-0.25g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	0.25g	$418.0	2023-02-14
Enamine	EN300-154963-0.5g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	0.5g	$656.0	2023-02-14
Enamine	EN300-154963-1.0g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	1g	$0.0	2023-06-05
Enamine	EN300-154963-2.5g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	2.5g	$1650.0	2023-02-14
Enamine	EN300-154963-5.0g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	5.0g	$2443.0	2023-02-14
Enamine	EN300-154963-10.0g	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95%	10.0g	$3622.0	2023-02-14
Enamine	EN300-154963-50mg	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95.0%	50mg	$197.0	2023-09-25
Enamine	EN300-154963-100mg	methyl 4,5-dihydro-1,2-oxazole-3-carboxylate	50491-29-7	95.0%	100mg	$293.0	2023-09-25

methyl 4,5-dihydro-1,2-oxazole-3-carboxylate Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

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